Cas no 74185-83-4 ((1,1-Difluoropropyl)benzene)

(1,1-Difluoropropyl)benzene is a fluorinated aromatic compound characterized by its difluoromethyl group attached to a propylbenzene backbone. This structure imparts unique physicochemical properties, including enhanced stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications. The presence of fluorine atoms improves metabolic resistance and bioavailability, which is advantageous in drug design. Additionally, its reactivity allows for further functionalization, enabling its use as an intermediate in organic synthesis. The compound's well-defined molecular structure ensures consistent performance in research and industrial processes. Its low volatility and thermal stability further contribute to its suitability for specialized chemical applications.
(1,1-Difluoropropyl)benzene structure
(1,1-Difluoropropyl)benzene structure
Product Name:(1,1-Difluoropropyl)benzene
CAS No:74185-83-4
MF:C9H10F2
MW:156.172509670258
CID:1067536
PubChem ID:15076545
Update Time:2025-10-29

(1,1-Difluoropropyl)benzene Chemical and Physical Properties

Names and Identifiers

    • (1,1-Difluoropropyl)benzene
    • AKOS005258035
    • MLVUDABJOWVGGC-UHFFFAOYSA-N
    • (1,1-difluoropropyl)-benzene'
    • ZCA18583
    • 1,1-difluoropropylbenzene
    • CS-0068780
    • 74185-83-4
    • (1,1-Difluoro-propyl)-benzene
    • MFCD14525542
    • MS-20557
    • AMY5971
    • SCHEMBL13440
    • BBL103113
    • STL556923
    • MDL: MFCD14525542
    • Inchi: 1S/C9H10F2/c1-2-9(10,11)8-6-4-3-5-7-8/h3-7H,2H2,1H3
    • InChI Key: MLVUDABJOWVGGC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1)(CC)F

Computed Properties

  • Exact Mass: 156.07505664g/mol
  • Monoisotopic Mass: 156.07505664g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

(1,1-Difluoropropyl)benzene Pricemore >>

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